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Compound of Interest

Compound Name: (2R)-RXP470.1

Cat. No.: B12373314

(2R)-RXP470.1 emerges from recent pharmacological investigations as a highly potent and
selective inhibitor of Matrix Metalloproteinase-12 (MMP-12), an enzyme implicated in the
pathogenesis of various inflammatory diseases. This technical guide synthesizes the current
understanding of (2R)-RXP470.1, detailing its mechanism of action, quantitative efficacy, and
the experimental frameworks used to elucidate its therapeutic promise, particularly in the
context of atherosclerosis.

Core Mechanism of Action

(2R)-RXP470.1 is a phosphinic peptide that acts as a reversible, active-site-directed inhibitor of
MMP-12.[1] Its therapeutic effects are primarily attributed to the selective inhibition of this
enzyme, which plays a crucial role in extracellular matrix degradation, cell migration, and
inflammatory signaling. By blocking MMP-12 activity, (2R)-RXP470.1 modulates key
pathological processes in atherosclerosis, including monocyte/macrophage invasion into
plaques and macrophage apoptosis.[1][2]

Quantitative Data Summary

The inhibitory potency and in vivo efficacy of (2R)-RXP470.1 have been quantified in several
key studies. The data below is summarized for clarity and comparative analysis.
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Parameter Value Species/System Reference

In Vitro Inhibitory

Activity
Ki (MMP-12) 0.2nM Human [1]
Ki (MMP-12) 0.26 nM Human [3]
Selectivity vs. other 2 to 4 orders of
) Human [1]
MMPs magnitude less potent
In Vivo Efficacy in
Atherosclerosis
(ApoE-/- Mice)
Plague Area
) ~50% Mouse [2]
Reduction
Smooth Muscle
Cell:Macrophage Increased by 33% Mouse [2]
Ratio
Minimum Fibrous Cap
) Increased Mouse [2]
Thickness
Necrotic Core Size Reduced by 46% Mouse [2]

Signaling Pathway

The inhibitory action of (2R)-RXP470.1 on MMP-12 initiates a signaling cascade that
culminates in the stabilization of atherosclerotic plaques. A key pathway involves the
modulation of macrophage apoptosis, which is, at least in part, mediated through the
Extracellular signal-Regulated Kinase (ERK) pathway. The precise upstream and downstream
effectors of MMP-12 in this context are a subject of ongoing research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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